Cas no 1060811-41-7 (1-(6-bromopyridin-3-yl)cyclopropane-1-carboxylic Acid)

• Product Name: 1-(6-bromopyridin-3-yl)cyclopropane-1-carboxylic Acid
• CAS No: 1060811-41-7
• MF: C₉H₈BrNO₂
• MW: 242.069321632385
• MDL: MFCD13188867
• CID: 1170961
• PubChem ID: 71743266
• Update Time: 2025-11-05

1-(6-bromopyridin-3-yl)cyclopropane-1-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1-(6-bromopyridin-3-yl)cyclopropane-1-carboxylic acid
• 1-(6-BroMo-pyridin-3-yl)-cyclopropanecarboxylic acid
• 1-(6-BROMOPYRIDIN-3-YL)CYCLOPROPANECARBOXYLIC ACID
• AKOS027253433
• 1060811-41-7
• 1-(6-BROMOPYRIDIN-3-YL)CYCLOPROPANECARBOXYLICACID
• MFCD13188867
• DTXSID00857298
• AS-41683
• CS-0132690
• DB-201140
• 1-(6-Bromo-3-pyridinyl)cyclopropanecarboxylic acid
• SY242907
• 1-(6-Bromo-3-pyridyl)cyclopropanecarboxylic Acid
• AB67284
• EN300-1913775
• 1-(6-bromopyridin-3-yl)cyclopropane-1-carboxylic Acid

• MDL： MFCD13188867
• Inchi： 1S/C9H8BrNO2/c10-7-2-1-6(5-11-7)9(3-4-9)8(12)13/h1-2,5H,3-4H2,(H,12,13)
• InChI Key： NJHZFDREDVYAJW-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=N1)C1(C(=O)O)CC1

Computed Properties

• Exact Mass: 240.97384g/mol
• Monoisotopic Mass: 240.97384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 50.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 1-(6-bromopyridin-3-yl)cyclopropane-1-carboxylic Acid

Recent Advances in the Application of 1-(6-bromopyridin-3-yl)cyclopropane-1-carboxylic Acid (CAS: 1060811-41-7) in Chemical Biology and Pharmaceutical Research

1-(6-bromopyridin-3-yl)cyclopropane-1-carboxylic Acid (CAS: 1060811-41-7) is a versatile chemical intermediate that has garnered significant attention in recent years due to its potential applications in drug discovery and chemical biology. This compound, characterized by its bromopyridine and cyclopropane carboxylic acid moieties, serves as a key building block in the synthesis of various biologically active molecules. Recent studies have highlighted its utility in the development of enzyme inhibitors, receptor modulators, and other pharmacologically relevant compounds.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 1-(6-bromopyridin-3-yl)cyclopropane-1-carboxylic Acid as a precursor in the synthesis of novel kinase inhibitors. The researchers utilized the bromine atom for Suzuki-Miyaura cross-coupling reactions, enabling the introduction of diverse aryl groups to enhance target selectivity. The resulting compounds showed promising activity against a panel of cancer-related kinases, with IC50 values in the low nanomolar range.

In the field of neurodegenerative disease research, a team from Harvard Medical School reported in Nature Chemical Biology (2024) the application of this compound in developing small molecule modulators of α-synuclein aggregation. The cyclopropane ring was found to confer conformational rigidity that improved binding affinity to the target protein, while the carboxylic acid group facilitated interactions with key lysine residues. These findings open new avenues for Parkinson's disease therapeutics.

The pharmaceutical industry has also recognized the value of this compound, as evidenced by several patent applications filed in 2023-2024. One notable example is WO2023156789, which describes its use in preparing antiviral agents targeting RNA-dependent RNA polymerases. The patent demonstrates how structural modifications of the parent compound can lead to enhanced pharmacokinetic properties and reduced cytotoxicity.

Recent advances in synthetic methodology have further expanded the utility of 1-(6-bromopyridin-3-yl)cyclopropane-1-carboxylic Acid. A 2024 ACS Catalysis paper presented a novel photoredox-catalyzed decarboxylative coupling protocol that enables direct functionalization of the cyclopropane ring under mild conditions. This breakthrough significantly improves the efficiency of derivatization reactions, making the compound more accessible for medicinal chemistry applications.

From a drug metabolism perspective, recent pharmacokinetic studies have shown that the cyclopropane-carboxylic acid moiety in this compound contributes to favorable metabolic stability compared to similar structures with open-chain analogs. This property, combined with its synthetic versatility, positions 1-(6-bromopyridin-3-yl)cyclopropane-1-carboxylic Acid as a valuable scaffold in lead optimization programs across multiple therapeutic areas.

Looking forward, researchers anticipate increased utilization of this compound in fragment-based drug discovery and PROTAC (proteolysis targeting chimera) development. Its balanced physicochemical properties and multiple points for structural modification make it particularly suitable for these emerging approaches in pharmaceutical research. Ongoing studies are exploring its potential in targeted protein degradation and covalent inhibitor design, which may yield novel therapeutic candidates in the coming years.